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storage conditions for Isobutyl salicylate
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isobutyl salicylate

CAS No.: 87-19-4

Cat. No.: S597151

Storage & Handling Specifications

The table below summarizes the key quantitative data for isobutyl salicylate's storage and stability [1] [2].

- o Source |

Parameter Specification | Condition

Notes
Recommended Storage Room temperature; recommended in a cool and [2]
Temperature dark place, <15°C
Physical State (at 20°C) Liquid [1] [2]
Appearance Colorless to pale yellow / almost colorless clear [1][2]

liquid

Boiling Point 259 °C /267 °C [2] [1]
Flash Point 121 °C/ 230 °F (approx. 110 °C) [2] [1]
Stability Stable at normal temperatures and pressures [1]
Storage Condition Keep container tightly closed [1] [2]
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e . Source /
Parameter Specification / Condition
Notes
Density 1.064 g/mL at 25 °C [1]
Refractive Index n20/D 1.509 [1]

Chemical Identity & Hazards

¢ IUPAC Name: 2-Methylpropyl 2-hydroxybenzoate [1]

e CASRN: 87-19-4 [1] [2] [3]

e Molecular Formula: C11H140s [1] [2]

e Hazard Statements (GHS): H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation) [2]. Some sources also list H410 (Very toxic to aquatic life with long-
lasting effects) [3].

e Precautionary Measures: Wear protective gloves/eye protection. Do not eat, drink, or smoke when
using this product. Wash skin thoroughly after handling [2].

Frequently Asked Questions (FAQSs)

Q1: What is the primary experimental use of isobutyl salicylate? It is used as a reactant in boron(III)-

catalyzed esterifications and amidations of carboxylic acids, and in the Ritter addition reaction [1].

Q2: I see different recommended storage temperatures. Which one should I follow? The most specific
guidance comes from a major chemical supplier, Tokyo Chemical Industry, which recommends storage at
room temperature in a cool and dark place, preferably below 15°C [2]. This supersedes the more general
"room temperature" advice. For critical work, always consult the Safety Data Sheet (SDS) from your specific

supplier.

Q3: What are the critical steps for safe handling? The key steps, derived from GHS precautionary

statements, are summarized in the workflow below.
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Start Handling

Wear protective gloves,
eye protection, and lab coat

:

Work in a well-ventilated
area or fume hood

Do not eat, drink,
or smoke

Avoid contact with
skin and eyes

If contact occurs

. IF ON SKIN: Wash with water.
[Was:f::ill;lllglr;ughlg IF IN EYES: Rinse cautiously.
8 Get medical attention if needed.

Click to download full resolution via product page

Q4: The liquid has a pale yellow color. Does this indicate decomposition? Not necessarily. The technical

data specifies that the appearance of isobutyl salicylate can range from colorless to pale yellow while still
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being acceptable [1] [2]. A significant darkening or change in consistency would be a greater cause for

concern.

Troubleshooting Guide

Observation Potential Cause Recommended Action
Significant Exposure to light, elevated Check storage conditions; ensure the container is
darkening of color  temperatures, or oxidation light-proof and stored in a cool, dark place.

over time. Assess stability before use in critical experiments.
Change in Contamination or chemical Do not use. Dispose of the material properly
viscosity or decomposition. according to local regulations [2].

formation of solids

Skin or eye Accident during handling, Immediately follow first aid measures: rinse skin
exposure occurs lack of personal protective with plenty of water; rinse eyes cautiously for
equipment (PPE). several minutes. Seek medical advice/attention if

irritation persists [2].

Important Limitations & Next Steps

The information available in the search results is primarily from supplier specifications and may not

represent the latest research. For your technical support center, I recommend these steps:

e Consult Recent SDS: Obtain the most current Safety Data Sheet for isobutyl salicylate from your
preferred supplier (e.g., Sigma-Aldrich, TCI). This is the definitive source for safe storage and
handling.

e Perform Stability Tests: For critical drug development applications, consider conducting your own
accelerated stability studies under ICH guidelines to generate definitive data for your specific storage
environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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